1H-Pyrazole-3-carboxylic acid, 4-((4-chloro-2-nitrophenyl)azo)-4,5-dihydro-5-oxo-1-phenyl-, ethyl ester
1H-Pyrazole-3-carboxylic acid, 4-((4-chloro-2-nitrophenyl)azo)-4,5-dihydro-5-oxo-1-phenyl-, ethyl ester
Brand Name:
Vulcanchem
CAS No.:
1929-56-2
VCID:
VC21240038
InChI:
InChI=1S/C18H14ClN5O5/c1-2-29-18(26)16-15(17(25)23(22-16)12-6-4-3-5-7-12)21-20-13-9-8-11(19)10-14(13)24(27)28/h3-10,15H,2H2,1H3
SMILES:
CCOC(=O)C1=NN(C(=O)C1N=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3
Molecular Formula:
C18H14ClN5O5
Molecular Weight:
415.8 g/mol
1H-Pyrazole-3-carboxylic acid, 4-((4-chloro-2-nitrophenyl)azo)-4,5-dihydro-5-oxo-1-phenyl-, ethyl ester
CAS No.: 1929-56-2
Cat. No.: VC21240038
Molecular Formula: C18H14ClN5O5
Molecular Weight: 415.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1929-56-2 |
|---|---|
| Molecular Formula | C18H14ClN5O5 |
| Molecular Weight | 415.8 g/mol |
| IUPAC Name | ethyl 4-[(4-chloro-2-nitrophenyl)diazenyl]-5-oxo-1-phenyl-4H-pyrazole-3-carboxylate |
| Standard InChI | InChI=1S/C18H14ClN5O5/c1-2-29-18(26)16-15(17(25)23(22-16)12-6-4-3-5-7-12)21-20-13-9-8-11(19)10-14(13)24(27)28/h3-10,15H,2H2,1H3 |
| Standard InChI Key | XXGRQUKHXMCRNJ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=NN(C(=O)C1N=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3 |
| Canonical SMILES | CCOC(=O)C1=NN(C(=O)C1N=NC2=C(C=C(C=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3 |
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